Cas no 117147-06-5 (Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate)

• Product Name: Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate
• CAS No: 117147-06-5
• MF: C₈H₁₂N₄O₂S
• MW: 228.271479606628
• CID: 5062328
• PubChem ID: 23016677
• Update Time: 2025-10-28

Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-HYDRAZINYL-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLATE
• 5-Ethoxycarbonyl-4-hydrazino-2-methylthiopyrimidine
• ethyl 4-hydrazino-2-(methylthio)pyrimidine-5-carboxylate
• 4-Hydrazino-2-methylsulfanylpyrimidine-5-carboxylic acid ethyl ester
• SCHEMBL1816274
• ADWQLCFGVOWZGZ-UHFFFAOYSA-N
• ethyl 4-hydrazinyl-2-(methylsulfanyl)pyrimidine-5-carboxylate
• ethyl 4-hydrazinyl-2-methylsulfanylpyrimidine-5-carboxylate
• 117147-06-5
• Ethyl 4-hydrazineyl-2-(methylthio)pyrimidine-5-carboxylate
• DB-142341
• AKOS000320490
• ETHYL4-HYDRAZINYL-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLATE
• MFCD09837145
• SY345408
• Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate

• Inchi： 1S/C8H12N4O2S/c1-3-14-7(13)5-4-10-8(15-2)11-6(5)12-9/h4H,3,9H2,1-2H3,(H,10,11,12)
• InChI Key： ADWQLCFGVOWZGZ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)OCC)C(NN)=N1

Computed Properties

• Exact Mass: 228.06809681g/mol
• Monoisotopic Mass: 228.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 115

Additional information on Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate

Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate (CAS No. 117147-06-5): A Comprehensive Overview

Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate (CAS No. 117147-06-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The pyrimidine scaffold, a fundamental building block in many biologically active molecules, plays a crucial role in the pharmacological properties of this compound.

The hydrazinyl and methylthio functionalities in the structure of Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate contribute to its chemical reactivity and biological activity. These functional groups can participate in various chemical reactions, making the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of these groups can influence the compound's interactions with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and hepatitis C. The hydrazinyl group is believed to play a key role in this activity by facilitating the formation of hydrogen bonds with viral proteins.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the anticancer properties of Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate. The results demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action is thought to involve the disruption of DNA synthesis and cell cycle progression, which are critical processes for cancer cell proliferation.

The methylthio group in Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate also contributes to its biological activity. This group can enhance the lipophilicity of the molecule, facilitating its cellular uptake and distribution. Furthermore, it can modulate the compound's interactions with specific protein targets, potentially improving its therapeutic efficacy.

In addition to its potential therapeutic applications, Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate has been studied for its use as a chemical probe in biological research. Its unique structure makes it an excellent tool for investigating the mechanisms of action of various biological processes. For example, researchers have used this compound to study the role of specific enzymes in metabolic pathways and to identify new drug targets.

The synthesis of Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate has been extensively documented in the literature. One common synthetic route involves the condensation of ethyl 2-chloroacetylacetate with hydrazine hydrate, followed by reaction with methyl thiourea to form the desired product. This method provides high yields and good purity, making it suitable for large-scale production.

The physical and chemical properties of Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate have been well-characterized. It is a white crystalline solid with a melting point ranging from 130 to 132°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various applications in both laboratory research and industrial settings.

In conclusion, Ethyl 4-hydrazinyl-2-(methylthio)pyrimidine-5-carboxylate (CAS No. 117147-06-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.